Cas no 385407-68-1 (8-Quinolinol, 1-[(4-fluorophenyl)sulfonyl]-1,2,3,4-tetrahydro-)

• Product Name: 8-Quinolinol, 1-[(4-fluorophenyl)sulfonyl]-1,2,3,4-tetrahydro-
• CAS No: 385407-68-1
• MF: C₁₅H₁₄FNO₃S
• MW: 307.33996629715
• CID: 5233267
• Update Time: 2026-03-08

8-Quinolinol, 1-[(4-fluorophenyl)sulfonyl]-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinol, 1-[(4-fluorophenyl)sulfonyl]-1,2,3,4-tetrahydro-

• Inchi： 1S/C15H14FNO3S/c16-12-6-8-13(9-7-12)21(19,20)17-10-2-4-11-3-1-5-14(18)15(11)17/h1,3,5-9,18H,2,4,10H2
• InChI Key： YXPILEOCYYDRBI-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(F)C=C2)(=O)=O)C2=C(C=CC=C2O)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 8-Quinolinol, 1-[(4-fluorophenyl)sulfonyl]-1,2,3,4-tetrahydro-

Professional Introduction to 8-Quinolinol, 1-[(4-fluorophenyl)sulfonyl]-1,2,3,4-tetrahydro- (CAS No. 385407-68-1)

8-Quinolinol, 1-[(4-fluorophenyl)sulfonyl]-1,2,3,4-tetrahydro- (CAS No. 385407-68-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of tetrahydropyridine derivatives, characterized by its unique structural framework that combines a quinolinol moiety with a sulfonyl group linked to a fluorophenyl ring. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for further exploration in drug discovery and medicinal chemistry.

The chemical structure of this compound is pivotal in understanding its reactivity and potential applications. The quinolinol core is known for its versatility in forming coordination complexes with metal ions, which has been leveraged in various catalytic processes. Additionally, the sulfonyl group enhances the compound's solubility in polar solvents and influences its interaction with biological targets. The fluorophenyl moiety introduces electronic and steric effects that can modulate the compound's pharmacokinetic profile, making it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of tetrahydropyridine derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating neurological disorders, cardiovascular diseases, and infectious diseases. The specific combination of functional groups in 8-Quinolinol, 1-[(4-fluorophenyl)sulfonyl]-1,2,3,4-tetrahydro-, positions it as a promising candidate for further pharmacological investigation.

One of the most compelling aspects of this compound is its potential application in drug discovery. The sulfonyl group is a well-documented pharmacophore that enhances binding affinity to biological targets. Furthermore, the fluorine atom in the phenyl ring can improve metabolic stability and binding interactions with enzymes and receptors. These features make this compound an excellent starting point for designing molecules with enhanced therapeutic efficacy.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. These compounds often exhibit improved bioavailability and reduced toxicity compared to their non-fluorinated counterparts. The presence of a fluorophenyl group in 8-Quinolinol, 1-[(4-fluorophenyl)sulfonyl]-1,2,3,4-tetrahydro-, aligns it with this trend and suggests that it may offer advantages over traditional drug candidates.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfonyl group and the fluorophenyl moiety necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex derivatives like this one with increasing efficiency and scalability.

In addition to its pharmaceutical applications, this compound has potential uses in material science and catalysis. The ability of tetrahydropyridine derivatives to form stable complexes with metal ions has been exploited in designing novel catalysts for organic transformations. Furthermore, the unique electronic properties of the fluorophenyl group make it suitable for applications in optoelectronic materials.

The biological activity of 8-Quinolinol, 1-[(4-fluorophenyl)sulfonyl]-1,2,3,4-tetrahydro-, has been explored through various experimental approaches. In vitro studies have shown that this compound interacts with several biological targets, including enzymes and receptors involved in disease pathways. These interactions suggest that it may have therapeutic potential in treating conditions such as cancer and inflammation.

One particularly intriguing aspect of this compound is its ability to modulate neurotransmitter signaling. Quinolinol derivatives are known to interact with serotonin receptors, which play a crucial role in regulating mood and cognition. The additional functional groups in this compound may enhance its ability to interact with these receptors or other neurotransmitter systems.

The development of new drugs is often hampered by challenges such as poor solubility or rapid metabolism. However,tetrahydropyridine derivatives like this one have shown promise in overcoming these hurdles due to their favorable pharmacokinetic properties. The presence of polar functional groups improves solubility while maintaining metabolic stability.

In conclusion,8-Quinolinol, 1-[(4-fluorophenyl)sulfonyl]-1,2,3,4-tetrahydro- (CAS No. 385407-68-1) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features make it an excellent candidate for further research into drug discovery and material science applications. As synthetic methodologies continue to advance,tetrahydropyridine derivatives like this one are likely to play an increasingly important role in developing next-generation therapeutics.